Cas no 2171701-29-2 (3-(1-amino-3,3-difluorocyclopentyl)-8-azabicyclo3.2.1octan-3-ol)

• Product Name: 3-(1-amino-3,3-difluorocyclopentyl)-8-azabicyclo3.2.1octan-3-ol
• CAS No: 2171701-29-2
• MF: C₁₂H₂₀F₂N₂O
• MW: 246.296810150146
• CID: 6097534
• PubChem ID: 165787873
• Update Time: 2025-07-17

3-(1-amino-3,3-difluorocyclopentyl)-8-azabicyclo3.2.1octan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-amino-3,3-difluorocyclopentyl)-8-azabicyclo3.2.1octan-3-ol
• 2171701-29-2
• 3-(1-amino-3,3-difluorocyclopentyl)-8-azabicyclo[3.2.1]octan-3-ol
• EN300-1646635

• Inchi： 1S/C12H20F2N2O/c13-12(14)4-3-10(15,7-12)11(17)5-8-1-2-9(6-11)16-8/h8-9,16-17H,1-7,15H2
• InChI Key： UXLHDNSKDAOEDJ-UHFFFAOYSA-N
• SMILES： FC1(CCC(C1)(C1(CC2CCC(C1)N2)O)N)F

Computed Properties

• Exact Mass: 246.15436959g/mol
• Monoisotopic Mass: 246.15436959g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 325
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 58.3Ų

Additional information on 3-(1-amino-3,3-difluorocyclopentyl)-8-azabicyclo3.2.1octan-3-ol

Comprehensive Overview of 3-(1-amino-3,3-difluorocyclopentyl)-8-azabicyclo[3.2.1]octan-3-ol (CAS No. 2171701-29-2)

The compound 3-(1-amino-3,3-difluorocyclopentyl)-8-azabicyclo[3.2.1]octan-3-ol (CAS No. 2171701-29-2) is a structurally unique molecule that has garnered significant attention in the field of medicinal chemistry and drug discovery. Its complex bicyclic framework, combined with the presence of amino and difluorocyclopentyl groups, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly interested in its potential role as a bioactive scaffold for targeting neurological and metabolic disorders, which are among the most pressing health concerns today.

One of the key features of this compound is its 8-azabicyclo[3.2.1]octane core, a structure commonly found in alkaloids and other natural products with diverse biological activities. The incorporation of difluorocyclopentyl and amino moieties enhances its stability and bioavailability, addressing one of the major challenges in modern drug development. Recent studies have explored its potential as a modulator of GPCRs (G-protein-coupled receptors), a class of proteins that are critical in signal transduction and are targeted by approximately 34% of FDA-approved drugs.

In the context of current trends, the scientific community is increasingly focused on precision medicine and personalized therapeutics. The structural versatility of 3-(1-amino-3,3-difluorocyclopentyl)-8-azabicyclo[3.2.1]octan-3-ol allows for modifications that can tailor its pharmacological profile to specific patient populations. This aligns with the growing demand for targeted therapies, especially in areas like neurodegenerative diseases and metabolic syndromes, where conventional treatments often fall short.

Another area of interest is the compound's potential application in central nervous system (CNS) disorders. The 8-azabicyclo[3.2.1]octane scaffold is known to cross the blood-brain barrier, a property that is highly sought after in the development of drugs for conditions such as Alzheimer's disease, Parkinson's disease, and depression. The difluorocyclopentyl group further enhances its lipophilicity, which could improve its CNS penetration and efficacy.

From a synthetic chemistry perspective, the preparation of 3-(1-amino-3,3-difluorocyclopentyl)-8-azabicyclo[3.2.1]octan-3-ol involves sophisticated methodologies, including asymmetric synthesis and catalysis. These techniques are crucial for achieving high enantiomeric purity, a requirement for pharmaceutical applications. The compound's CAS No. 2171701-29-2 serves as a unique identifier, facilitating its tracking in chemical databases and regulatory submissions.

Environmental and sustainability considerations are also driving innovation in the pharmaceutical industry. The difluorocyclopentyl moiety in this compound is an example of how fluorination can improve metabolic stability while minimizing environmental impact. Fluorine-containing compounds often exhibit enhanced potency and selectivity, reducing the required dosage and, consequently, the ecological footprint of drug manufacturing.

In summary, 3-(1-amino-3,3-difluorocyclopentyl)-8-azabicyclo[3.2.1]octan-3-ol (CAS No. 2171701-29-2) represents a fascinating intersection of chemistry, biology, and medicine. Its unique structure and potential applications in neurological disorders, metabolic diseases, and targeted therapies make it a compound of significant interest. As research progresses, it may pave the way for novel treatments that address unmet medical needs in a precision medicine framework.